Cas no 2137867-85-5 (3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid)

• Product Name: 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid
• CAS No: 2137867-85-5
• MF: C₁₂H₁₀F₂N₂O₃
• MW: 268.216209888458
• CID: 5925647
• PubChem ID: 165832871
• Update Time: 2025-05-21

3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid
• EN300-1067718
• 2137867-85-5

• Inchi： 1S/C12H10F2N2O3/c1-16-6-8(5-15-16)9-3-2-7(11(17)18)4-10(9)19-12(13)14/h2-6,12H,1H3,(H,17,18)
• InChI Key： NMPVKNAJEMWGBF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C=CC=1C1C=NN(C)C=1)F

Computed Properties

• Exact Mass: 268.06594851g/mol
• Monoisotopic Mass: 268.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid

3-(Difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic Acid: A Comprehensive Overview

3-(Difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS No. 2137867-85-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a benzoic acid backbone substituted with a difluoromethoxy group and a 1-methylpyrazole moiety. These substituents contribute to its exceptional chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. This has made the compound more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of the pyrazole ring, a known bioisostere of imidazole, suggests that this molecule could exhibit pharmacological activity similar to that of established drugs. For instance, studies have shown that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical potential, 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid has also been explored for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent research has highlighted its effectiveness in enhancing the catalytic activity of transition metals in organic transformations, particularly in the synthesis of complex molecules.

The structural versatility of this compound is further exemplified by its ability to undergo various post-synthetic modifications. For instance, the benzoic acid group can be converted into esters or amides, expanding its functional utility. This flexibility has enabled researchers to tailor the molecule for specific applications, such as drug delivery systems or advanced materials.

From an environmental standpoint, 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid exhibits favorable biodegradation characteristics under controlled conditions. Studies have demonstrated that it can be effectively metabolized by microbial communities, reducing concerns about long-term environmental persistence. This makes it a sustainable choice for industrial processes that prioritize eco-friendliness.

In conclusion, 3-(difluoromethoxy)-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS No. 2137867-85-5) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this molecule, its role in advancing science and technology is expected to grow significantly.